Cas no 946664-84-2 (5-Bromo-2-(isopentyloxy)aniline)

• Product Name: 5-Bromo-2-(isopentyloxy)aniline
• CAS No: 946664-84-2
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 4721113
• Update Time: 2023-08-15

5-Bromo-2-(isopentyloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-2-(ISOPENTYLOXY)ANILINE
• 5-bromo-2-(3-methylbutoxy)aniline
• 5-Bromo-2-(isopentyloxy)aniline

• Inchi： 1S/C11H16BrNO/c1-8(2)5-6-14-11-4-3-9(12)7-10(11)13/h3-4,7-8H,5-6,13H2,1-2H3
• InChI Key： XTUGCDAAVVKTEI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)N)OCCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Topological Polar Surface Area: 35.2